In the present study, a self-designed colorimetric box equipped with a smartphone as an emerging analytical approach was designed to determine the total phenolic contents (TPCs) in coffee. The formed blue complex between the phenolic compounds and Folin-Ciocalteu reagent was measured its color intensities using RGB (red, green, blue) color system. Different parameters related to the photo capturing were investigated, i.e., the distance between the smartphone and sample holder, constant illumination inside the box, and the reaction time. The method performance based on three color channels (R, G, and B) was evaluated and agreed with Appendix F of AOAC (2016). Different sensitivities among three color channels were achieved, and the linear ranges were wide, from 10.0 mg GAE L–1 up to 120.0 mg GAE L–1 for the B channel, which was compatible with various coffee types (GAE: gallic acid equivalent). No statistical difference between the smartphone-based methods and standard Ultraviolet-visible (UV-Vis) was observed by t-test (P = 95%). Various advantages were obtained, e.g., simplicity, portability, low-cost operation, and easy accessibility for producers and consumers to test for the raw materials, intermediate and final products. The proposed method was applied to several specific roasted ground coffee products from Lam Dong Province (Vietnam) in the context of the limited scientific data on the internal composition of Vietnamese coffee. The results demonstrate that the TPCs depend on coffee varieties, i.e., Robusta exhibits higher TPCs than Arabica, and roasting levels during the processing, i.e., dark mode generally performs the lowest TPCs, due to the thermal decomposition and formation of different phenolic compounds by Millard reactions.

Carbon-14 (14C) detection and quantification is crucial to the radioactivity level monitoring of liquid effluents at nuclear power plants in China. Herein, a high-temperature catalytic oxidation (HTCO)-based preparation methodology is proposed. The samples were combusted using a high-temperature furnace, and the trapped carbon dioxide-14 was regenerated before being measured via liquid scintillation counting (LSC). The validation of the method was carried out according to 14C-spiked standards, with the results in agreement with the assigned radioactivity concentration for 14C, demonstrating that the HTCO-based 14C preparation and the determination via LSC were both reliable and accurate.

Ochratoxin A (OTA), a hazardous mycotoxin, is widely found in food ingredients and processed products, hence an urgent need to establish a sensitive and reliable low-level OTA detection method. Herein, a novel electrochemical aptasensor was prepared by designing OTA-mediated formation of DNA circular probes to initiate rolling circle amplification (RCA) reaction, RCA-driven Ag+-DNAzyme as signal amplification strategy, simultaneously. Streptavidin-modified magnetic beads (SA-MBs) and biotin-modified aptamer (Bio-Apt) were bonded, then padlock and primer were added to form padlock-primer-Apt-MBs. In the absence of OTA, the padlock-primer can not be detached from MBs to initiate the subsequent RCA reaction, so the methylene blue-labeled hairpin (Hp-MB) with rA site can not be cleaved, leading to a large original current. When OTA was present, the aptamer preferentially combined with OTA, resulting in the detachment of the padlock-primer. Then DNA circular probe was formed as padlock further hybridized with primer under the function of T4 ligase. Then, DNA circular probe generated long DNA strands with repetitive Ag+-DNAzyme sequences, which can cleave Hp-MB, causing a decrease in MB signal. The developed sensor had a good linear relationship in the range of 5 × 10−4 to 50 ng/mL and the detection limit was as low as 38 fg/mL for OTA. This strategy was suitable for OTA detection in corn flour and red wine, which exhibits good potential application in actual samples.

The growth and metastasis pathways of ovarian tumors play an important role in physiological and pathological research. Rich pathological information can be obtained by label-free nonlinear optics, a popular technique used in pathological diagnosis. In this work, a multimodal optical system is combined with algorithms to detect ovarian tumor tissues with different pathological characteristics. Two-photon excited fluorescence, second harmonic generation, and fluorescence lifetime imaging microscopy are used to detect the signals of endogenous fluorescent groups. Fast Fourier transform (FFT) and gray level co-occurrence matrix were applied to analyze and classify collagen into three categories to reveal the growth and migration pathway of ovarian cancer. Results show that benign tumors, high-grade serous tumors, and necrotic tissues can be accurately identified. Comparison with traditional pathological diagnosis methods revealed that the combination of multimodal optical imaging and algorithms could be a fast and credible tool for cancer diagnosis.

The preparation technology of Dushen decoction solid dispersion (SD) was determined by analyzing the preparation method, carrier type, and carrier ratio. The quality evaluation method was established by infrared analysis spectrometry and differential scanning calorimetry. By using poloxamer 188 as the carrier material and a 1:8 optimal loading ratio, the Dushen decoction SD prepared by the melting method had a better dissolution, and the preparation process was reproducible. The Dushen decoction SD was also highly uniformly dispersed in the carrier material (poloxamer 188), and the mixing mode of Dushen decoction and poloxamer 188 was physical rather than chemical. The dissolution rate of the Dushen decoction SD was nearly 16 times higher than that in the traditional dosage form of Dushen decoction. Therefore, by preparing new formulations of Dushen decoction and establishing quality evaluation methods, a scientific basis can be obtained for follow-up in vivo and preclinical investigation.

Small molecule-ligands stabilized gold nanoclusters (AuNCs) have attracted increased attention in recent years in catalysis and colorimetric sensing field. However, the L-amino acid-ligands effect on boosting the catalytic activity of AuNCs has been rarely reported. In this work, four kinds of AuNCs were synthesized with L-alanine, L-asparagine, L-glutamic acid and L-arginine as the capping-ligand, respectively. Comparing with those AuNCs, L-alanine protected AuNCs (L-Ala@AuNCs) exhibited stronger peroxidase-like catalytic activity in the oxidation of 3,3′, 5,5′-tetramethylbenzidine (TMB) in the presence of H2O2 due to its shortest carbon chain and least steric hindrance. Particularly, epinephrine induced the blue reaction solution to wathet-blue with a good linear relationship between the color fading and the epinephrine concentration in a range from 0.4 to 25.0 μM (R2=0.993). The limit of detection was 0.2 μM. A colorimetric assay upon L-Ala@AuNCs-TMB-H2O2 system was developed for measurement of epinephrine content in medicine-injections with sensitivity and selectivity. The protocol paves a new way for enhancing the enzyme-like catalytic activity of AuNCs via ligand effect and shows a promising potential in bio-molecules and drugs colorimetric detection in real clinic samples.

In our previous study, the efficacy of Schisandra chinensis polysaccharide (SCP) against ulcerative colitis (UC) has been evaluated. At the same time, the mechanism of action was studied from the structure and composition of intestinal flora and the metabolism of short chain fatty acids (SCFAs). Metabolomics method was used to study the mechanism of SCP against UC which needed further analysis, and research results were carried out to conduct correlation analysis in order to further and systematically reveal the mechanism of SCP in the intervention of UC based on previous studies. In the study of metabolomics, 32 potential biomarkers including Sphinganine, PG (18:0/16:0), PE (P-16:0/16:0), LysoPC (18:1(9Z)/0:0), LysoPE (0:0/18:4(6Z,9Z,12Z,15Z)), Vitamin D2 3-glucuronide, etc. were identified in plasma, which were assigned to glycerol phospholipid metabolism, sphingolipid metabolism, ether lipid metabolism, and linoleic acid metabolism. These pathways are associated with diseases such as intestinal dysfunction, inflammatory syndromes, and neurological dysfunction. In addition, SCP was able to significantly improve the imbalance of gut microbiota, which was closely related to SCFAs. Based on the above research, we can draw a conclusion that SCP has pharmacological effects on UC, and its mechanism may be related to the gut microbes, plasma biomarkers and short-chain fatty acids.

Digitoxin is a cardiac glycoside used in the therapy of heart failure and arrhythmias, and has potential as an anti-cancer and anti-influenza treatment. However, digitoxin has the disadvantage of a narrow therapeutic window meaning that it is easy to cause toxicity. Consequently, there is an urgent need to accurately monitor the plasma concentration of patients. In this study, an anti-digitoxin monoclonal antibody (mAb) 5D2 was developed and purified, and found to have outstanding specificity, sensitivity, and affinity. The half inhibitory concentrations (IC50) and the limit of detection (LOD) values of mAb 5D2 in human plasma determined by ic-ELISA were 0.205 ng/mL and 0.010 ng/mL, while the cross-reactivity with other analogs was negligible. Based on mAb 5D2, a colloidal gold-based immunochromatographic assay was developed for the purpose of quickly monitoring the concentration of digitoxin in human plasma. The detection results could be obtained within 10 min, and were in agreement with those of liquid chromatography-tandem mass spectrometry (LC-MS/MS). The strip could be evaluated semi-quantitatively by the naked eye, with a visual LOD (vLOD) of 0.5 ng/mL and a cut-off value of 10 ng/mL. Meanwhile, the linear range was between 0.319 ng/mL and 2.406 ng/mL, which was obtained quantitatively by the strip reader. Therefore, the immunochromatographic strip could offer a new tool for rapid, accurate, and portable detection of digitoxin.

Asparagi radix (AR) is a widely used in traditional Chinese medicines (TCMs). It is well-known for the antiaging effect, but the responsible for effective components from AR remained unknown. Herein, this study aimed to establish a seemly screening method for antioxidant activity components from AR. After optimizing the process parameter of AR, the best processing method was determined and 25 decoction pieces of AR (DPAR) with different processing technology and antioxidant activities was taken for subsequent experiments. Further, facing to the diversified compounds from AR, photodiode array (PDA) detector and charged aerosol detector (CAD) equipped in HPLC were integrated to screen the specific antioxidant compounds through spectrum-effect relationship, and the mostly correlation components with antioxidant activity were partially identified by the UPLC-Q/TOF-MS analysis. The results showed that the antioxidant effect from AR was due to the synergistic effect of multiple compounds mainly including five furostanol glycosides, citric acid and 5-hydroxymethyl-2-furaldehyde. Collectively, establishing diversified analysis model of spectrum-effect relationship provided a broadly applicable strategy for accurately screening the bioactive substances and quality evaluation of AR.

Metal-organic frameworks (MOFs) are hybrid materials composed of both organic and inorganic elements. MOF materials, because of their unique structures and properties, such as controllable pore size, large surface area, excellent catalytic activity, and high density of active sites, are applied in electrochemical sensors systems for the sensitive, quick, and low-cost detection of multiple analytes. MOFs, with their high specific surface area, controllable shape, and adjustable pore volume, will provide strong interaction with compounds via abundant functional groups, leading to increased selectivity for electrochemical determination of a wide range of compounds. In this review, the structure, synthesis methods, characterization, and the applications of MOFs in recent years as sensing material in fabricating sensors for detecting drugs, pesticides, heavy metals, food additives, and other contaminants are summarized, compared, and discussed. Also, MOFs were used in numerous antibacterial application areas due to their long-term release pore volume, capability, and stretch ability when integrated with a wide range of compounds and/or substances (including nanostructures, phytochemicals, antibiotics, and polymers). This review also provides a comprehensive overview of the antibacterial uses of MOFs and one's composite materials, with a focus on the different kinds of MOF nanocomposite and their antibacterial influence in various uses.